5-{[4-(4-fluorophenyl)piperazin-1-yl](thiophen-2-yl)methyl}-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

• IUPAC Name: 5-[[4-(4-fluorophenyl)piperazin-1-yl]-thiophen-2-ylmethyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H20FN5O2S2/c24-15-5-7-16(8-6-15)27-9-11-28(12-10-27)19(18-4-2-14-32-18)20-22(30)29-23(33-20)25-21(26-29)17-3-1-13-31-17/h1-8,13-14,19,30H,9-12H2
• InChI Key: WPOUJVYANCQWNU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(C3=CC=CS3)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O
• Molecular Formula: C23H20FN5O2S2
• Molecular Weight: 481.6 g/mol
• CAS No.: 898453-79-7

Description

The compound 5-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol features a complex heterocyclic architecture. Its core combines a [1,2,4]triazolo[3,2-b][1,3]thiazol system substituted with a hydroxyl group at position 6, a furan-2-yl group at position 2, and a methyl-linked thiophen-2-yl and 4-(4-fluorophenyl)piperazine moiety.

Biological Activity

The compound 5-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol is a novel heterocyclic compound that has garnered attention for its potential biological activities. This article discusses its biological activity, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

This compound features a complex structure that includes a triazole and thiazole moiety, which are known for their diverse biological activities. The presence of a 4-fluorophenyl group and piperazine ring enhances its pharmacological profile. The molecular formula is C_{16}H_{17FN_2OS with a molecular weight of approximately 304.38 g/mol.

Antifungal Activity

Recent literature highlights the antifungal properties of triazole derivatives. The compound's triazole core is significant in antifungal drug development due to its ability to inhibit fungal enzyme activity. Studies have shown that derivatives of 1,2,4-triazoles exhibit broad-spectrum antifungal activity against various strains, including Candida and Aspergillus species .

Antimicrobial Activity

Research indicates that the compound demonstrates antimicrobial effects against both Gram-positive and Gram-negative bacteria. The mechanism of action may involve disruption of bacterial cell wall synthesis or interference with nucleic acid metabolism. For instance, derivatives featuring the piperazine moiety have been reported to enhance antibacterial efficacy .

Anti-tubercular Activity

In studies focused on anti-tubercular agents, compounds structurally related to our target have shown promising results against Mycobacterium tuberculosis. The IC90 values for some related compounds ranged from 3.73 to 4.00 μM, indicating significant potency . This suggests that our compound may also possess similar anti-tubercular properties.

Structure-Activity Relationship (SAR)

The SAR analysis reveals that modifications on the piperazine and thiophene rings can significantly influence biological activity. For example:

• Piperazine Substituents : Variations in the substituents on the piperazine ring can enhance binding affinity to target enzymes.
• Triazole and Thiazole Moieties : These heterocycles are crucial for the interaction with biological targets due to their electron-rich nature.

Compound Structure	Biological Activity	Reference
5-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol	Antifungal, Antimicrobial
Related Triazole Derivative	Anti-tubercular (IC90: 3.73 - 4.00 μM)

Case Studies

Several case studies have been published focusing on similar compounds:

• Antifungal Efficacy : A study evaluated a series of triazole derivatives against Candida albicans, demonstrating that structural modifications can lead to increased antifungal potency.
• Antimicrobial Evaluation : Another study assessed the antibacterial activity of piperazine derivatives against E. coli and Staphylococcus aureus, finding significant inhibition at low concentrations.

Comparison with Similar Compounds

Structural Analogues with Heterocyclic Cores

The target compound shares structural motifs with several synthesized derivatives (). Key comparisons include:

Core Heterocycles

Compound Class	Core Structure	Substituents	Notable Features
Target Compound	[1,2,4]triazolo[3,2-b][1,3]thiazol	6-OH; 2-furan-2-yl; methyl-linked thiophen-2-yl and 4-(4-fluorophenyl)piperazine	Unique piperazine-thiophenyl substitution; hydroxyl group enhances polarity
Benzo[4,5]imidazo[1,2-b]triazoles	Benzoimidazo-triazole	Varied aryl/heteroaryl groups (e.g., perfluorophenyl, thiazol-2-yl)	Higher aromaticity due to fused benzene ring; no piperazine substituents
Pyrazol-thiazoles ()	Pyrazol-thiazole	4-fluorophenyl, chlorophenyl, and triazolyl groups	Isostructural with planar conformations; crystallized from DMF
Thiadiazoles ()	1,3,4-thiadiazole	5-(4-fluorophenyl)thiophen-2-yl; Schiff base derivatives	Demonstrated anticancer activity (IC50 = 1.28 µg/mL for MCF7)

Key Observations :

• Piperazine substituents (e.g., 4-fluorophenyl) are rare in analogues, suggesting unique electronic or steric properties for receptor interactions.

Substituent Variations

• Piperazine Modifications : The target compound’s 4-(4-fluorophenyl)piperazine differs from the 4-(2-fluorophenyl)-4-methylphenyl analogue (), where methyl substitution may reduce steric hindrance compared to thiophenyl .
• Thiophene vs.

Physicochemical Properties

• Crystallography : The target compound’s structural analogs (e.g., ) crystallize in triclinic systems (P 1 symmetry) with planar conformations, suggesting similar packing efficiency might apply .
• Solubility : Hydroxyl and piperazine groups in the target compound likely enhance aqueous solubility compared to halogenated benzoimidazo-triazoles () or methyl-substituted analogues ().

Recommendations :

• Crystallographic analysis (e.g., SHELX programs, ) should be employed to resolve its 3D structure.
• Biological screening against cancer cell lines (e.g., MCF7, HeLa) and neurological targets is warranted.